Cas no 59726-44-2 (diethyl (3-methylbutyl)allylmalonate)

• Product Name: diethyl (3-methylbutyl)allylmalonate
• CAS No: 59726-44-2
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 950577
• PubChem ID: 108821
• Update Time: 2025-04-19

diethyl (3-methylbutyl)allylmalonate Chemical and Physical Properties

Names and Identifiers

• diethyl (3-methylbutyl)allylmalonate
• diethyl (3-methylbutyl)(prop-2-en-1-yl)propanedioate
• EINECS 261-888-5
• NS00056659
• UWMMFJJQWYLAAX-UHFFFAOYSA-N
• 59726-44-2
• DTXSID20975140

• Inchi： 1S/C15H26O4/c1-6-10-15(11-9-12(4)5,13(16)18-7-2)14(17)19-8-3/h6,12H,1,7-11H2,2-5H3
• InChI Key： UWMMFJJQWYLAAX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC=C)CCC(C)C)=O

Computed Properties

• Exact Mass: 270.18318
• Monoisotopic Mass: 270.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6